Chloroform

• CAS No.: 67-66-3
• Product Name: Chloroform
• Molecular Formula: CHCl3
• Molecular Weight: 119.37 g/mol
• IUPAC Name: chloroform
• Standard InChI: InChI=1S/CHCl3/c2-1(3)4/h1H
• Standard InChIKey: HEDRZPFGACZZDS-UHFFFAOYSA-N
• Impurities: Contains the following stabilizer(s): 2-Methyl-2-butene (>/=0.001 to Reagent grade chloroform of several brands was reported to contain detectable amounts of methylene chloride and other chloromethanes.; The following impurities have been detected in chloroform: bromochloromethane, bromodichloroethane, bromodichloromethane, carbon tetrachloride, dibromodichloroethane, dibromodichloromethane, 1,1-dichloroethane, 1,2-dichloroethane, vinylidene chloride, cis-1,2-dichloroethene, trans-1,2-dichloroethylene, dichloromethane, diethyl carbonate, ethyl benzene, 2-methoxy ethanol, nitromethane, pyridine, 1,1,2,2-tetrachloroethane, trichloroethylene, meta-xylene, ortho-xylene, and para-xylene.; n-Nitrosomorpholine was found in 4/10 batches of analytical grade chloroform, at levels of 2-376 ug/L.
• SMILES: C(Cl)(Cl)Cl
• Canonical SMILES: C(Cl)(Cl)Cl
• Boiling Point: 143 °F at 760 mm Hg (EPA, 1998); 61.1 °C; 61.12 °C; 62 °C; 143°F
• Colorform: Highly refractive, nonflammable, heavy, very volatile liquid; Clear, colorless liquid; Colorless, highly refractive, heavy volatile liquid.
• Density: 1.4832 at 68 °F (EPA, 1998); 1.4788 g/cu cm at 25 °C; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.7; 1.48
• Flash Point: None (EPA, 1998)
• Melting Point: -82.3 °F (EPA, 1998); -63.6 °C; -63.47 °C; -63.2°C; -64 °C; -82°F
• Physical Description: Chloroform appears as a clear colorless liquid with a characteristic odor. Denser (12.3 lb / gal) than water and slightly soluble in water. Hence sinks in water. Nonflammable under most conditions, but burns under extreme conditions. May cause illness by inhalation, skin absorption or ingestion. Used as a solvent, to make other chemicals, as a fumigant.; Liquid; VOLATILE COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a pleasant odor.
• Description: Chloroform is a colorless, volatile, liquid derivative of trichloromethane with an ether-like odor. Formerly used as an inhaled anesthetic during surgery, the primary use of chloroform today is in industry, where it is used as a solvent and in the production of the refrigerant freon. Acute chloroform toxicity results in impaired liver function, cardiac arrhythmia, nausea and central nervous system dysfunction. As a byproduct of water chlorination, chloroform may be present in small amounts in chlorinated water. (NCI04); Chloroform appears as a clear colorless liquid with a characteristic odor. Denser (12.3 lb / gal) than water and slightly soluble in water. Hence sinks in water. Nonflammable under most conditions, but burns under extreme conditions. May cause illness by inhalation, skin absorption or ingestion. Used as a solvent, to make other chemicals, as a fumigant.; Chloroform is a colorless liquid with a pleasant, nonirritating odor and a slightly sweet taste. It will burn only when it reaches very high temperatures. In the past, chloroform was used as an inhaled anesthetic during surgery, but it isn't used that way today. Today, chloroform is used to make other chemicals and can also be formed in small amounts when chlorine is added to water. Other names for chloroform are trichloromethane and methyl trichloride.
• Shelf Life: Decomposes at ordinary temp in sunlight in the absence of air, and in the dark in the presence of air.; Stable under recommended storage conditions. Contains the following stabilizer(s): 2-Methyl-2-butene (>=0.001 - <=0.015 %)
• Solubility: less than 1 mg/mL at 66° F (NTP, 1992); 0.07 M; In water, 7.95X10+3 mg/L at 25 °C; Highly soluble in water; One mL dissolves in about 200 mL water at 25 °C; Miscible with alcohol, benzene, ether, petroleum ether, carbon tetrachloride, carbon disulfide, oils; Soluble in carbon disulfide; Miscible with alcohol, ether, benzene, carbon tetrachloride, fixed and volatile oils; 7.95 mg/mL at 25 °C; Solubility in water, g/100ml at 20 °C: 0.8; (77°F): 0.5%
• Synonyms: Trichloromethane; F 20; HCC 20; NSC 77361; R 20; R 20 (refrigerant); Trichloroform
• Vapor Density: 4.12 (EPA, 1998) (Relative to Air); 4.12 (Air = 1); Relative vapor density (air = 1): 4.12; 4.12
• Vapor Pressure: 100 mm Hg at 50.72 °F (EPA, 1998); 197.02 mmHg; 197 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 212; 160 mmHg
• PubChem Compound: 6212
• Last Modified: Nov 11 2021